![molecular formula C18H20N4OS B1472516 5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine CAS No. 1217487-31-4](/img/structure/B1472516.png)
5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine
Overview
Description
5-(2-(2-(4-Methoxyphenyl)propan-2-yl)pyrimidin-4-yl)-4-methylthiazol-2-amine, also known as MMP-2, is a synthetic compound that has gained considerable attention in recent years due to its potential applications in scientific research and lab experiments. This compound has a wide range of effects, from biochemical and physiological to pharmacological, and can be synthesized in a variety of ways. In
Scientific Research Applications
Antifungal Activity
- Antifungal Effects of Derivatives : A study by Jafar et al. (2017) synthesized derivatives of dimethylpyrimidin and investigated their antifungal effects against Aspergillus terreus and Aspergillus niger. These compounds showed promising antifungal properties, with one compound demonstrating higher efficacy than others. This suggests potential applications in developing antifungal agents (Jafar et al., 2017).
Structural and Theoretical Studies
- Crystal Structure and DFT Studies : Murugavel et al. (2014) performed structural characterization and density functional theory (DFT) studies on a compound similar to the one . Their research provides valuable insights into the molecular structure and electronic properties, offering a foundation for understanding the chemical reactivity and potential applications of such compounds in pharmaceuticals and materials science (Murugavel et al., 2014).
Imaging Applications in Parkinson’s Disease
- Potential PET Imaging Agent : Wang et al. (2017) synthesized a compound, HG-10-102-01, as a potential PET imaging agent for the LRRK2 enzyme in Parkinson's disease. This demonstrates the application of related chemical compounds in the development of diagnostic tools for neurodegenerative diseases (Wang et al., 2017).
Synthesis of Novel Compounds
- Synthesis and Derivatives : Jadhav et al. (2022) and Bektaş et al. (2007) reported the synthesis of novel compounds with pyrimidine derivatives, exploring their potential in various pharmacological applications. These studies contribute to the chemical diversity of pyrimidine-based compounds and their potential utility in medicinal chemistry (Jadhav et al., 2022; Bektaş et al., 2007).
Fungicidal Lead Compounds
- Discovery of Fungicidal Compounds : Liu et al. (2023) discovered a pyrimidin-4-amine-based fungicidal compound, highlighting the ongoing research into novel pesticides. This indicates the relevance of such compounds in agricultural applications, offering new solutions for crop protection (Liu et al., 2023).
Properties
IUPAC Name |
5-[2-[2-(4-methoxyphenyl)propan-2-yl]pyrimidin-4-yl]-4-methyl-1,3-thiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4OS/c1-11-15(24-17(19)21-11)14-9-10-20-16(22-14)18(2,3)12-5-7-13(23-4)8-6-12/h5-10H,1-4H3,(H2,19,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTVKGEVWPCOUQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N)C2=NC(=NC=C2)C(C)(C)C3=CC=C(C=C3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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